Cas no 15318-33-9 (Rhodium,carbonylchlorobis(triphenylphosphine)-, (SP-4-3)-)

Rhodium,carbonylchlorobis(triphenylphosphine)-, (SP-4-3)- structure
15318-33-9 structure
Product Name:Rhodium,carbonylchlorobis(triphenylphosphine)-, (SP-4-3)-
CAS No:15318-33-9
MF:C37H31ClOP2Ru
MW:690.111970186234
CID:161484
PubChem ID:73357803
Update Time:2025-04-19

Rhodium,carbonylchlorobis(triphenylphosphine)-, (SP-4-3)- Chemical and Physical Properties

Names and Identifiers

    • Rhodium,carbonylchlorobis(triphenylphosphine)-, (SP-4-3)-
    • bis(triphenylphosphine)carbonylrhodium(I) chloride
    • trans-Carbonylchlorobis-(triphenylphosphino)-rhodium
    • bis(triphenylphosphine)(carbonyl)rhodium chloride
    • carbonylbis(triphenylphosphine)rhodium chloride
    • rhodium(I)(CO)Cl(triphenylphosphine)2
    • Rhodium, carbonylchlorobis(triphenylphosphine)-, (SP-4-3)-
    • Carbonylchlorobis(triphenylphosphine)rhodium(I), trans-
    • 15318-33-9
    • Inchi: 1S/2C18H15P.CHO.ClH.Ru/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;;/h2*1-15H;1H;1H;/q;;-1;;+2/p-1
    • InChI Key: JWLZITTXJFFUGG-UHFFFAOYSA-M
    • SMILES: [Ru+]Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O=[CH-]

Computed Properties

  • Exact Mass: 690.05200
  • Monoisotopic Mass: 690.058208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 27.18000
  • LogP: 7.46200
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